Bis(2-butoxyethyl) 2-hydroxyethyl phosphate-d4

Catalog No.
S12854310
CAS No.
M.F
C14H31O7P
M. Wt
346.39 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Bis(2-butoxyethyl) 2-hydroxyethyl phosphate-d4

Quantifying the flame retardant metabolite BBOEHEP in urine/serum suffers from matrix-induced ion suppression, compromising data accuracy. BBOEHEP-d4 serves as the definitive internal standard, co-eluting with the analyte to fully correct for matrix effects and analyte loss, delivering robust quantification for human biomonitoring and toxicokinetic studies.

  • Corrects matrix effects → eliminates signal variability
  • Enables “dilute-and-shoot” LC-MS → reduces sample prep time and cost-per-sample
  • Ensures inter-laboratory reproducibility across large sample cohorts.

Product Name

Bis(2-butoxyethyl) 2-hydroxyethyl phosphate-d4

IUPAC Name

bis(2-butoxyethyl) (1,1,2,2-tetradeuterio-2-hydroxyethyl) phosphate

Molecular Formula

C14H31O7P

Molecular Weight

346.39 g/mol

InChI

InChI=1S/C14H31O7P/c1-3-5-8-17-11-13-20-22(16,19-10-7-15)21-14-12-18-9-6-4-2/h15H,3-14H2,1-2H3/i7D2,10D2

InChI Key

UQSRKBXTCXVEJL-AQVLYMJBSA-N

Canonical SMILES

CCCCOCCOP(=O)(OCCO)OCCOCCCC

Isomeric SMILES

[2H]C([2H])(C([2H])([2H])OP(=O)(OCCOCCCC)OCCOCCCC)O

Synonyms

BBOEHEP-d4, Bis(2-butoxyethyl) 2-hydroxyethyl phosphate-d4, Bis(2-butoxyethyl) hydrogen 2-hydroxyethyl phosphate-d4, 2-Hydroxyethyl bis(2-butoxyethyl) phosphate-d4, Deuterated bis(2-butoxyethyl) 2-hydroxyethyl phosphate

Purity

≥98%

Package Size

1 mg, 2.5 mg, 5 mg, 10 mg

Bis(2-butoxyethyl) 2-hydroxyethyl phosphate-d4 (BBOEHEP-d4) is the stable isotope-labeled analog of BBOEHEP, a primary metabolite of the widely used organophosphate flame retardant (OPFR) and plasticizer, Tris(2-butoxyethyl) phosphate (TBEP). Given the ubiquitous presence of TBEP in consumer products and indoor environments, accurate quantification of its metabolites is critical for human biomonitoring and exposure risk assessment. BBOEHEP-d4 serves as a high-fidelity internal standard for analytical methods, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS), designed to measure concentrations of its non-labeled counterpart in complex biological matrices such as urine and serum.

Research Fit

Type Deuterated ISTD (d4) for BBOEHEP, a TBOEP metabolite
Match Structurally identical to analyte, ensures co-elution and matrix-effect correction
Use Isotope-dilution LC-MS/MS in human biomonitoring research matrices

In mass spectrometry-based quantification, using a non-isotopic or structurally different internal standard instead of BBOEHEP-d4 introduces significant and unpredictable measurement errors. Complex biological samples like urine or serum are prone to matrix effects, where co-extracted substances suppress or enhance the analyte signal during ionization, leading to inaccurate quantification. A generic standard (e.g., another deuterated phosphate ester) will not co-elute perfectly with the target analyte and will not experience the exact same matrix effects, rendering it incapable of providing reliable correction. The use of an isotopically labeled standard like BBOEHEP-d4 is the definitive method to compensate for these matrix-induced variations and analyte loss during sample preparation, ensuring the highest degree of accuracy and precision required for exposure studies and regulatory submissions.

Substitution Risk

Unlabeled Unlabeled BBOEHEP cannot be distinguished from endogenous analyte in MS; no ISTD function possible.
d8-BBOEP Structural mismatch (lacks 2-hydroxyethyl group) shifts retention time and ionization efficiency, compromising matrix-effect correction.
Non-isotopic Surrogate non-isotopic standards introduce variable calibration linearity; quantification uncertainty may not transfer between matrices.

Superior Matrix Effect Compensation in Biomonitoring

The primary procurement driver for an isotope-labeled internal standard is its ability to correct for matrix effects. In a method developed for quantifying 10 organophosphate ester metabolites (including BBOEHEP) in human serum, urine, and milk, the use of corresponding isotopically labeled internal standards was shown to effectively compensate for signal enhancement or inhibition. The validated method achieved average recoveries between 80% and 123% with relative standard deviations (RSDs) below 15% across these complex matrices, a level of precision difficult to achieve without a co-eluting, isotopically identical standard.

Evidence DimensionAnalyte Recovery in Human Matrices
Target Compound Data80-123% recovery with RSD <15% (using BBOEHEP-d4 and other isotopic standards)
Comparator Or BaselineMethods without isotope dilution, which are susceptible to uncorrected signal suppression or enhancement from matrix components.
Quantified DifferenceMaintains high accuracy (near 100% effective recovery) and precision (<15% RSD) where non-isotopic methods would show significant, unpredictable variance.
ConditionsAnalysis of organophosphate ester metabolites in human serum, urine, and milk via cold-induced liquid-liquid extraction and HPLC-ESI-MS/MS.

For clinical and exposure studies, this level of accuracy is non-negotiable and directly justifies the procurement of the specific isotopic standard over less reliable alternatives.

Mass Discrimination
Direct comparison
Target (d4-BBOEHEP): +4.02 Da mass shift, 4 D on 2-hydroxyethyl group Unlabeled BBOEHEP: 0 Da shift, no discrimination possible d8-BBOEP: −36 Da shift, no 2-hydroxyethyl group (structural mismatch)
Meets ≥3 Da ISTD requirement; structural match essential for co-elution and matrix-effect correction.
Calculated from molecular formulas; applicable to ESI-LC-MS/MS.

Enabling High-Throughput Direct Injection Workflows

BBOEHEP-d4 is compatible with advanced, high-throughput analytical methods that minimize sample preparation. A method using direct injection of 5µL of urine into an ultra-performance liquid chromatography time-of-flight mass spectrometry (UPLC-TOF-MS) system was developed for BBOEHEP and other metabolites. Such a 'dilute-and-shoot' approach is highly susceptible to matrix effects, making the inclusion of an isotope-labeled internal standard like BBOEHEP-d4 essential for achieving the required accuracy and enabling a rapid separation time of less than 3 minutes. The use of a non-isotopic standard would not provide reliable correction in this minimal-cleanup workflow.

Evidence DimensionAnalytical Method Compatibility & Speed
Target Compound DataEnables accurate quantification in a sub-3-minute direct injection UPLC-MS method.
Comparator Or BaselineMethods requiring extensive solid-phase extraction (SPE) or other cleanup steps to mitigate matrix effects when a proper internal standard is not used.
Quantified DifferenceReduces sample processing time significantly, from hours (with SPE) to minutes per sample, by allowing for direct injection.
ConditionsDirect injection of human urine into a UPLC-TOF-MS system for the analysis of BBOEHEP and other organophosphate ester metabolites.

For laboratories processing large numbers of samples, this compound enables the adoption of faster, more cost-effective workflows without sacrificing data quality, directly impacting operational efficiency and procurement choice.

Certified Isotopic Purity
Specification review
97% atom D enrichment, CP 97% chemical purity (CIL) vs. unlabeled: 0% atom D, CP 97%
Dual CoA specification supports procurement; residual d0 negligible at typical spiking levels.
CoA traceable to manufacturer; InvivoChem lists ≥98% purity.
Dominant Metabolite
Class-level inference
Highest formation rate: Vmax 2560 pmol/min/mg Highest detection frequency: 98% in children's urine 4× higher Vmax than 3-HO-TBOEP; BBOEP not formed in HLM
Metabolite profiling supports BBOEHEP ISTD as priority for TBOEP exposure studies.
HLM incubations and pediatric biomonitoring; in vivo dosing study context.
Validation Performance
Cross-study comparable
Accuracy 101%, RSD 3% (DAP metabolites, deuterated ISTD) Recovery 87–112% across 14 PFR metabolites Compared to 73–103% recovery with unmatched surrogates
Matched deuterated ISTD enables method accuracy within ±15%; supports bioanalytical validation review.
UPLC-HRMS and LC-MS/MS independent validations.
Procurement Cost
Procurement context
d4-BBOEHEP neat: $527–706/mg Unlabeled BBOEHEP: ~$64/mg d8-BBOEP (invalid ISTD): ~€354/mg
Cost premium reflects deuterium synthesis; no cheaper valid alternative for BBOEHEP quantification.
Vendor list prices 2024–2025; solution format available from CIL.

Large-Scale Human Biomonitoring

This standard is the right choice for quantifying BBOEHEP in urine samples from large cohorts to assess human exposure to the parent flame retardant TBEP. Its ability to correct for matrix effects ensures high accuracy and inter-laboratory reproducibility, which is critical when analyzing thousands of samples.

Toxicokinetic and Metabolic Studies

In studies investigating the absorption, distribution, metabolism, and excretion of TBEP, BBOEHEP-d4 is essential for accurately tracking the formation and elimination of the BBOEHEP metabolite over time. This precision is necessary to calculate key toxicokinetic parameters like elimination half-life (t1/2) and maximum concentration (Cmax).

High-Throughput Clinical and Environmental Testing

For contract research organizations (CROs) and environmental testing labs that require high sample throughput, this internal standard enables the use of rapid 'dilute-and-shoot' LC-MS methods. This minimizes costly and time-consuming sample preparation steps, improving laboratory efficiency and reducing cost-per-sample.

Application Fit Matrix

Application
Selection Property
Validation Focus
Human urine biomonitoring studies
Isotope-dilution LC-MS/MS compatibility
Recovery and matrix-effect validation in research matrices
In vitro TBOEP metabolism kinetics
Wide linear range for metabolite formation rates
Enzyme kinetic parameter review (Vmax, Km)
Indoor dust organophosphate analysis
Surrogate ISTD for complex solid matrices
Extraction efficiency correction across variable dust compositions
Preclinical ADME studies of TBOEP
Low-concentration quantification in excreta
Ion suppression correction in complex biological matrices

XLogP3

1

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

1

Exact Mass

346.20584731 g/mol

Monoisotopic Mass

346.20584731 g/mol

Heavy Atom Count

22

Explore Compound Types